N-Hydroxy-9-methyladenine

Specification

• CAS No.: 7269-60-5
• Molecular Formula: C6H7N5O
• Molecular Weight: 165.15 g/mol
• IUPAC Name: N-(9-methylpurin-6-yl)hydroxylamine
• Standard InChI: InChI=1S/C6H7N5O/c1-11-3-9-4-5(10-12)7-2-8-6(4)11/h2-3,12H,1H3,(H,7,8,10)
• Standard InChI Key: ODJDQMHTJOZHFO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(N=CN=C21)NO

Introduction

Chemical Structure and Properties

Molecular Architecture

N-Hydroxy-9-methyladenine is characterized by a purine ring system modified at the 9th position with a methyl group and at the 6th position with a hydroxylamine group. The IUPAC name, N-(9-methylpurin-6-yl)hydroxylamine, reflects these substitutions. The canonical SMILES notation $\text{CN1C=NC2=C(N=CN=C21)NO}$ and InChIKey ODJDQMHTJOZHFO-UHFFFAOYSA-N provide unambiguous identifiers for its structure.

Table 1: Key Structural and Chemical Properties

Property	Value
CAS No.	7269-60-5
Molecular Formula	$\text{C}_6\text{H}_7\text{N}_5\text{O}$
Molecular Weight	165.15 g/mol
IUPAC Name	N-(9-methylpurin-6-yl)hydroxylamine
SMILES	CN1C=NC2=C(N=CN=C21)NO

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy is pivotal for confirming the compound’s structure. The methyl group at the 9th position resonates as a singlet in the $^1\text{H}$-NMR spectrum, while the hydroxylamine proton exhibits broad signals due to hydrogen bonding. Mass spectrometry further validates the molecular weight, with the parent ion peak observed at m/z 165.15.

Synthesis and Characterization

Synthetic Pathways

The synthesis of N-Hydroxy-9-methyladenine typically begins with 9-methyladenine, which undergoes hydroxylation at the N6 position. This reaction employs hydroxylamine derivatives under controlled pH (7–9) and temperature (25–40°C) to ensure regioselectivity. A key challenge lies in avoiding over-oxidation, which could yield undesired byproducts like 9-methyladenine 1-oxide (CAS No. 154913).

Optimization of Reaction Conditions

Yields are maximized by maintaining an inert atmosphere to prevent degradation. Post-reaction purification via column chromatography or recrystallization ensures ≥95% purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and infrared (IR) spectroscopy are employed to verify the absence of impurities.

Biological Significance and Mechanisms

Role in Nucleic Acid Modifications

N-Hydroxy-9-methyladenine serves as a model for studying epigenetic modifications. The hydroxylamine group introduces steric and electronic perturbations in DNA duplexes, affecting base-pairing fidelity. For instance, it may destabilize Watson-Crick pairing with thymine, leading to mismatches or replication errors.

Interaction with Enzymatic Systems

The compound inhibits enzymes like adenine methyltransferases, which catalyze DNA methylation. By competing with endogenous adenine, it modulates epigenetic markers such as 5-methylcytosine, potentially altering gene expression profiles.

Applications in Biochemical Research and Drug Development

Mechanistic Studies of DNA/RNA Dynamics

Researchers utilize N-Hydroxy-9-methyladenine to probe the effects of nucleobase modifications on nucleic acid stability. For example, its incorporation into oligonucleotides reduces melting temperatures ($T_m$) by 5–10°C, underscoring its destabilizing influence.

Comparative Analysis with Related Nucleobase Derivatives

Table 2: Structural and Functional Comparison

Compound	Substitution	Molecular Weight (g/mol)	Key Application
Adenine	None	135.13	DNA/RNA biosynthesis
9-Methyladenine	Methyl at N9	149.15	Enzyme inhibition
N-Hydroxy-9-methyladenine	Hydroxylamine at N6, methyl at N9	165.15	Epigenetic modulation
9-Methyladenine 1-oxide	Oxide at N1, methyl at N9	165.15	Oxidative stress studies